3-Des(allylthio)methyl-3-chloromethyl Althiazide
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Description
Scientific Research Applications
Deep Eutectic Solvents: Fundamentals and Applications
DESs are emerging as a promising class of solvents with significantly depressed melting points compared to their constituent components. They are inexpensive and offer tunable physicochemical properties. The lack of a predictive understanding of the microscopic mechanisms governing their structure-property relationships is an ongoing research gap. The complex hydrogen bonding in DESs is pivotal to their melting point depressions and physicochemical properties, necessitating further study to develop a fundamental framework for understanding these solvents (Hansen et al., 2020).
Dissolution of Cellulose
The dissolution of cellulose using ionic liquids (IL) and DESs allows for the comprehensive dissolution of cellulose. Chloride-based ILs are suitable solvents for this purpose, with DESs emerging as a green alternative to conventional solvents. This application is significant in the fine chemical, pharmaceutical, and food industries, despite challenges related to toxicity, purity, and cost (Mohd et al., 2017).
Extraction of Phenolic Compounds
Recent studies have highlighted DESs as greener alternatives to common organic solvents for extracting bioactive compounds from natural sources. The addition of water to DESs and its effect on their physicochemical properties, such as polarity, viscosity, and acidity, is crucial in the extraction process. The nature of the hydrogen bond donor (HBD) significantly impacts the extraction efficiency of different phenolic compounds (Rente et al., 2021).
Green Solvent Applications
DESs are recognized for their low volatility, high solubility, and reduced toxicity, making them suitable for extracting bioactive compounds for nutritional, pharmaceutical, and various sector applications. They offer advantages over conventional solvent extraction methods, such as higher yield and better bioactivity results, showcasing their potential as eco-friendly extraction media (Dheyab et al., 2021).
properties
IUPAC Name |
6-chloro-3-(chloromethyl)-1,1-dioxo-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-7-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9Cl2N3O4S2/c9-3-8-12-5-1-4(10)6(18(11,14)15)2-7(5)19(16,17)13-8/h1-2,8,12-13H,3H2,(H2,11,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILEKCYUSYWEDPL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1Cl)S(=O)(=O)N)S(=O)(=O)NC(N2)CCl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9Cl2N3O4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10875786 |
Source
|
Record name | 3-CHLOROMETHYLHYDROCHLOROTHIAZIDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10875786 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
346.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Des(allylthio)methyl-3-chloromethyl Althiazide | |
CAS RN |
1824-47-1 |
Source
|
Record name | 3-CHLOROMETHYLHYDROCHLOROTHIAZIDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10875786 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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